Cas no 73397-12-3 (11-chloro-8-nitro-12H-10-oxa-5-azatetraphen-12-one)

• Product Name: 11-chloro-8-nitro-12H-10-oxa-5-azatetraphen-12-one
• CAS No: 73397-12-3
• MF: C₁₆H₇ClN₂O₄
• MW: 326.690782785416
• CID: 552173
• PubChem ID: 2762619
• Update Time: 2025-08-05

11-chloro-8-nitro-12H-10-oxa-5-azatetraphen-12-one Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[a]phenoxazin-5-one,6-chloro-9-nitro-
• 6-CHLORO-9-NITRO-5-OXO-5H-BENZO[A]PHENOXAZINE
• 6-chloro-9-nitrobenzo[a]phenoxazin-5-one
• 6-chloro-9-nitro-5H-benzo<a>phenoxazin-5-one
• CNOB
• 11-chloro-8-nitro-12H-10-oxa-5-azatetraphen-12-one
• 6-chloro-9-nitro-5H-benzo[a]phenoxazin-5-one
• 6-Chloro-9-nitro-5-oxo-5H-benzo[a]phenoxazine(cnob)
• CBDivE_010037
• DTXSID00376338
• CCG-347010
• F2158-1260
• AB00076862-01
• 73397-12-3
• C16H7ClN2O4
• SCHEMBL367580
• AKOS022141624
• FT-0621063
• STL327224

• Inchi： 1S/C16H7ClN2O4/c17-13-15(20)10-4-2-1-3-9(10)14-16(13)23-12-7-8(19(21)22)5-6-11(12)18-14/h1-7H
• InChI Key： ORQQSXRWRGYETD-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=CC=2C2C=1OC1C=C(C=CC=1N=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 326.00900
• Monoisotopic Mass: 326.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 445.3°C at 760 mmHg
• Flash Point: 223.1°C
• Refractive Index: 1.755
• PSA: 88.92000
• LogP: 4.53080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines

Additional information on 11-chloro-8-nitro-12H-10-oxa-5-azatetraphen-12-one

Compound CAS No. 73397-12-3: 11-Chloro-8-Nitro-12H-10-Oxa-5-Azatetraphen-12-One

The compound CAS No. 73397-12-3, also known as 11-chloro-8-nitro-12H-10-oxa-5-azatetraphen-12-one, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of tetraphenone derivatives in the context of their electronic properties and reactivity. The presence of a chlorine substituent at the 11th position and a nitro group at the 8th position introduces significant steric and electronic effects, which influence the compound's behavior in different chemical environments. These functional groups not only enhance the compound's stability but also provide opportunities for further functionalization, making it a versatile building block in organic synthesis.

The synthesis of CAS No. 73397-12-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways, including Friedel-Crafts alkylation and nitration reactions, to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in optimizing reaction conditions, reducing side reactions, and improving the overall efficiency of the synthesis process.

In terms of applications, CAS No. 73397-12-3 has shown promise in the field of optoelectronics due to its ability to absorb light across a broad spectrum. This property makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its antimicrobial properties have been investigated for potential use in medical applications, such as wound dressings and drug delivery systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of CAS No. 73397-12-3. Density functional theory (DFT) calculations have revealed that the compound exhibits a high degree of conjugation, which contributes to its exceptional electronic properties. These findings have paved the way for further research into its potential as a semiconductor material in next-generation electronic devices.

The structural integrity of CAS No. 73397-12-3 is further enhanced by its rigid framework, which provides stability under varying thermal and mechanical conditions. This attribute is particularly advantageous in applications where durability and long-term performance are critical, such as in high-performance polymers and composites.

In conclusion, CAS No. 73397-12-3, or 11-chloro-8-nitro-tetraphenone, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in the development of advanced materials and technologies. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.